Cas no 2563-98-6 (Acetamide,2,2-dichloro-N-(3-methylphenyl)-)
2563-98-6 structure
Product Name:Acetamide,2,2-dichloro-N-(3-methylphenyl)-
CAS No:2563-98-6
MF:C9H9Cl2NO
MW:218.079860448837
CID:280700
PubChem ID:244465
Update Time:2025-04-19
Acetamide,2,2-dichloro-N-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2,2-dichloro-N-(3-methylphenyl)-
- 3-Methylbutyl dichloroacetate
- AC1L3KK2
- Acetic acid,2,2-dichloro-, 3-methylbutyl ester
- Aceticacid, dichloro-, 3-methylbutyl ester (9CI)
- AG-F-32215
- CTK4H8457
- Dichloracet-m-toluidid
- Dichloraceto-m-toluidid
- Dichlor-essigsaeure-isopentylester
- Dichloressigsaeure-m-toluidid
- Dichloroacetic acid 3-methylbutyl ester
- i-Pentyldichloracetat
- Isopentyl dichloroacetate
- N-Dichloracetyl-m-toluidin
- AKOS003871933
- DTXSID20948490
- Acetamide, N-(3-methylphenyl)-2,2-dichloro-
- NSC55379
- CHEMBL1240764
- NSC-55379
- 2563-98-6
- JUXKBLADHIZLJE-UHFFFAOYSA-N
- 2,2-Dichloro-N-(3-methylphenyl)ethanimidic acid
-
- Inchi: 1S/C9H9Cl2NO/c1-6-3-2-4-7(5-6)12-9(13)8(10)11/h2-5,8H,1H3,(H,12,13)
- InChI Key: JUXKBLADHIZLJE-UHFFFAOYSA-N
- SMILES: ClC(C(NC1C=CC=C(C)C=1)=O)Cl
Computed Properties
- Exact Mass: 217.00627
- Monoisotopic Mass: 217.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.346
- Boiling Point: 343.7°Cat760mmHg
- Flash Point: 161.7°C
- Refractive Index: 1.594
- PSA: 29.1
Acetamide,2,2-dichloro-N-(3-methylphenyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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